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Introduction

Spilanthol, a bioactive N-alkylamide found in Acmella oleracea (also known as Spilanthes

acmella or Jambu), is of significant interest for its anesthetic, anti-inflammatory, antiseptic, and

insecticidal properties.[1] Supercritical CO2 (scCO2) extraction is a green and efficient method

for obtaining high-purity Spilanthol extracts, offering advantages such as the absence of toxic

organic solvents and high selectivity.[2] This document provides a detailed protocol for the

supercritical CO2 extraction of Spilanthol, summarizing key experimental parameters and

expected outcomes based on published research.

Data Presentation
The following tables summarize the quantitative data from various studies on the supercritical

CO2 extraction of Spilanthol, providing a comparative overview of the process parameters and

their impact on yield and purity.

Table 1: Supercritical CO2 Extraction Parameters and Yields of Spilanthol
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Plant Part
Pressure
(bar)

Temperat
ure (°C)

Co-
solvent

Spilantho
l Yield (%)

Overall
Extract
Yield (%)

Referenc
e

Flowers 300 40 None 0.31 - 1.07
Not

Reported
[3]

Flowers 100 - 300 40 - 70 None 0.57 - 2.60 7 - 9 [1]

Flowers 320 70 None 25.91 9.72

Flowers
Not

Specified
50 - 70

Not

Specified

Not

Reported

Not

Reported

Flowers,

Leaves,

Stems

Not

Specified

Not

Specified

Ethanol,

Water

19.7

(Leaves) -

65.4

(Flowers)

Not

Reported
[2]

Table 2: Influence of CO2 Density on Spilanthol Extraction from Flowers at 70°C

CO2 Density (
kg/m ³)

Spilanthol
Yield (%)

Spilanthol
Selectivity (%)

Overall Extract
Yield (%)

Reference

700 Not Reported Not Reported ~5.5 [1]

800 2.6 34.6 ~7.5 [1]

900 Not Reported Not Reported ~9.0 [1]

Experimental Protocols
This section outlines a detailed methodology for the supercritical CO2 extraction of Spilanthol

from Acmella oleracea flowers, based on optimized conditions reported in the literature.

1. Plant Material Preparation

Plant Part Selection: Flowers of Acmella oleracea are recommended as they have the

highest concentration of Spilanthol.[2][4]
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Drying: The plant material should be dried to reduce moisture content, which can affect

extraction efficiency. Lyophilization (freeze-drying) is a suitable method.[3] Alternatively,

partial dehydration with cold air circulation can be used.

Grinding: The dried plant material should be ground to a uniform particle size to increase the

surface area available for extraction.

2. Supercritical CO2 Extraction Procedure

Apparatus: A laboratory-scale or pilot-scale supercritical fluid extraction (SFE) system is

required.

Extraction Parameters:

Pressure: 300-320 bar

Temperature: 40-70°C

CO2 Flow Rate: A constant mass flow rate should be maintained.

Co-solvent: While scCO2 alone is effective, ethanol can be used as a co-solvent to

potentially enhance the extraction of certain compounds.[2]

Extraction Time: The extraction can be performed with an initial static period followed by a

dynamic extraction period.

Detailed Steps:

Load the ground plant material into the extractor vessel.

Pressurize the system with CO2 to the desired pressure (e.g., 300 bar).

Heat the system to the desired temperature (e.g., 70°C).

(Optional) Introduce a co-solvent like ethanol at a specific rate.

Allow for a static extraction period (e.g., 30 minutes) where the CO2 and plant material are

in contact without flow.
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Initiate dynamic extraction by flowing supercritical CO2 through the extractor vessel at a

constant rate.

Collect the extract in a separator vessel by reducing the pressure, which causes the CO2

to return to a gaseous state and leave the extract behind.

Continue the dynamic extraction for a predetermined time (e.g., 1-2 hours) or until the

extraction yield plateaus.

Depressurize the system and collect the crude Spilanthol-rich extract.

3. Post-Extraction Processing and Analysis

Purification: The crude extract can be further purified using techniques like Thin Layer

Chromatography (TLC) or Solid-Phase Extraction (SPE) to isolate Spilanthol.[1][5]

Quantification: The concentration of Spilanthol in the extract should be determined using

analytical methods such as:

Gas Chromatography-Flame Ionization Detection (GC-FID)[1]

Gas Chromatography-Mass Spectrometry (GC-MS)[4]

High-Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD)[6]

Nuclear Magnetic Resonance (NMR) spectroscopy[4]

Mandatory Visualization
Experimental Workflow for Supercritical CO2 Extraction of Spilanthol

Caption: Workflow for Spilanthol extraction.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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